Cas no 2246815-98-3 (2-(2-(Benzyloxy)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-(Benzyloxy)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246815-98-3
• MF: C₂₀H₂₅BO₄
• MW: 340.2
• CID: 5520197
• PubChem ID: 114983237
• Update Time: 2026-03-10

2-(2-(Benzyloxy)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Benzyloxy)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MFCD34706419
• 2-[2-(benzyloxy)-5-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(5-methoxy-2-phenylmethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(2-benzyloxy-5-methoxy-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2246815-98-3
• G71951

• Inchi： 1S/C20H25BO4/c1-19(2)20(3,4)25-21(24-19)17-13-16(22-5)11-12-18(17)23-14-15-9-7-6-8-10-15/h6-13H,14H2,1-5H3
• InChI Key： HFNZBVBUUYYLJG-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(OC)=CC=C1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 340.1845894g/mol
• Monoisotopic Mass: 340.1845894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Additional information on 2-(2-(Benzyloxy)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(2-(Benzyloxy)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246815-98-3)

2-(2-(Benzyloxy)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its CAS number 2246815-98-3, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of boronic esters, which are widely utilized as key intermediates in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. The presence of both benzyloxy and methoxy substituents on the aromatic ring enhances its reactivity and selectivity, making it a valuable tool in the development of novel therapeutic agents.

The structural features of 2-(2-(Benzyloxy)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane contribute to its versatility in synthetic applications. The tetramethyl-substituted dioxaborolane moiety provides steric stability and improves handling properties, while the aromatic ring with benzyloxy and methoxy groups offers multiple sites for functionalization. These characteristics make it an attractive candidate for constructing complex molecular architectures in drug discovery and material science.

In recent years, boronic esters have been extensively studied for their role in pharmaceutical synthesis due to their ability to participate in palladium-catalyzed cross-coupling reactions. These reactions are fundamental in the construction of biaryl systems, which are prevalent in many biologically active molecules. The Suzuki-Miyaura coupling, in particular, has been instrumental in the synthesis of a wide range of heterocyclic compounds and natural product analogs. The use of 2-(2-(Benzyloxy)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a boron source has been explored in several high-profile studies aimed at developing novel antiviral and anticancer agents.

One notable application of this compound is in the synthesis of small-molecule inhibitors targeting viral proteases. Recent advancements in medicinal chemistry have highlighted the importance of precise molecular design to achieve high selectivity and efficacy. The benzyloxy and methoxy groups on the aromatic ring provide opportunities for fine-tuning the pharmacophore through hydrogen bonding interactions with biological targets. This has led to the discovery of potent inhibitors against viruses such as HIV and hepatitis C.

The utility of 2-(2-(Benzyloxy)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane extends beyond pharmaceutical applications. In materials science, boronic esters have been employed in the development of smart polymers and surface-functionalized materials. The ability to incorporate boron atoms into polymer backbones allows for the creation of materials with enhanced thermal stability and chemical resistance. Additionally, the reactivity of boronic esters enables post-polymerization modifications through cross-coupling reactions with other organic substrates.

Recent research has also explored the use of this compound in flow chemistry systems. Flow chemistry offers advantages such as improved scalability and reproducibility compared to traditional batch processing methods. The controlled reaction conditions provided by flow reactors have enabled more efficient synthesis of complex boronic esters like 2-(2-(Benzyloxy)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, reducing reaction times and minimizing side products.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available precursors. Key steps include halogenation followed by borylation using a suitable boron reagent under palladium catalysis. The introduction of the benzyloxy and methoxy groups is often achieved through nucleophilic aromatic substitution or directed ortho-metalation strategies. Careful optimization of reaction conditions is crucial to ensure high yields and purity.

In conclusion,2-(2-(Benzyloxy)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246815-98-3) represents a versatile building block with significant potential in both academic research and industrial applications. Its role as a key intermediate in cross-coupling reactions underscores its importance in modern synthetic chemistry. As new methodologies emerge and our understanding of molecular interactions deepens,this compound will continue to play a pivotal role in advancing drug discovery and material science.